Cas no 1004194-61-9 (4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole structure

1004194-61-9 structure

Product Name:4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole

CAS No:1004194-61-9

Molecular Formula:C₁₁H₇N₃SCl₂

Molecular Weight:284.164

MDL:MFCD04968689

CID:3058474

PubChem ID:7017367

4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Properties

Names and Identifiers

- 4-Chloro-1-(2-chloro-benzyl)-3-isothiocyanato-1H-pyrazole
- AKOS B017648
- ART-CHEM-BB B017648
- 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
- 1004194-61-9
- 4-chloro-1-[(2-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
- BBL039062
- AKOS000307004
- 4-chloro-1-[(2-chlorophenyl)methyl]-3-isothiocyanatopyrazole
- STK312934
- EN300-229222
- 4-chloro-1-(2-chlorobenzyl)-3-isothiocyanato-1H-pyrazole
- 4-CHLORO-1-(2-CHLORO-BENZYL)-3-ISOTHIOCYANATO-1H-PYRAZOLE
- MDL： MFCD04968689
- InChIKey： ANDWQXYRQLKDIS-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H7Cl2N3S/c12-9-4-2-1-3-8(9)5-16-6-10(13)11(15-16)14-7-17/h1-4,6H,5H2
- SMILES： C1=CC=C(C(=C1)CN2C=C(C(=N2)N=C=S)Cl)Cl

Computed Properties

Exact Mass: 282.9737738Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 282.9737738Da
Heavy Atom Count: 17
Complexity: 309
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 62.3Å²

4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A1073682-1g	4-Chloro-1-(2-chloro-benzyl)-3-isothiocyanato-1h-pyrazole	1004194-61-9	95%	1g	$312.0
Enamine	EN300-229222-0.05g	4-chloro-1-[(2-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole	1004194-61-9	95%	0.05g	$612.0	2024-06-20
Fluorochem	025935-250mg	4-Chloro-1-(2-chloro-benzyl)-3-isothiocyanato-1H-pyrazole	1004194-61-9		250mg	￡144.00	2022-03-01

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1004194-61-9 (4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1004194-61-9)4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole

Purity:99%/99%

Quantity:1g/5g

Price($):281.0/816.0